Cas no 2172294-87-8 (5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid)

• Product Name: 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid
• CAS No: 2172294-87-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6385938
• PubChem ID: 165735720
• Update Time: 2025-10-05

5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid
• EN300-1559323
• 2172294-87-8
• 5-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-methylpentanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(26(31)32)7-6-12-28-25(30)15-18-13-19(14-18)29-27(33)34-16-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,17-19,24H,6-7,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： KXNMUXZQSWWJDV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCCCC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid

Introduction to 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic Acid (CAS No. 2172294-87-8)

5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2172294-87-8, represents a pinnacle of molecular design and functionality, blending intricate structural features with potential therapeutic applications. The molecular architecture of this compound is characterized by a complex arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a cyclobutyl moiety, all of which contribute to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been subjects of extensive research, with studies focusing on its structural elucidation, spectroscopic properties, and potential biological roles. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests a high degree of stability and reactivity, making it a valuable candidate for further investigation in drug discovery and development. This group is particularly noteworthy for its ability to enhance the solubility and bioavailability of attached molecules, a critical factor in pharmaceutical design.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to simulate the interactions between 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid and various biological targets, providing insights into its potential mechanisms of action. These simulations have highlighted the compound's ability to interact with enzymes and receptors in ways that suggest therapeutic potential for conditions ranging from inflammatory diseases to neurodegenerative disorders.

The structural features of this compound also make it an attractive scaffold for derivative development. By modifying specific functional groups or introducing new ones, researchers can fine-tune the properties of the molecule to optimize its biological activity. For instance, the cyclobutyl moiety can be altered to enhance binding affinity or selectivity, while the amino group offers opportunities for further derivatization through coupling reactions or other chemical transformations.

In vitro studies have begun to unravel the pharmacological profile of 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid. Initial findings suggest that the compound exhibits promising effects on various cellular pathways, including those involved in inflammation and pain modulation. These results are particularly exciting given the growing demand for novel therapeutics that can address unmet medical needs without causing significant side effects. The compound's ability to modulate multiple targets simultaneously makes it a compelling candidate for multitarget drug design, a strategy that has gained traction in recent years due to its potential to improve treatment outcomes.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Compounds derived from natural sources often exhibit unique structural motifs that are poorly represented in synthetic libraries. The fluorene-based moiety in 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid draws inspiration from natural products known for their biological activities. This connection to nature provides a rich foundation for medicinal chemists to build upon, allowing them to develop molecules with enhanced efficacy and reduced toxicity.

The development of novel analytical techniques has also played a crucial role in advancing our understanding of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and conformational dynamics. These tools are essential for verifying the identity of synthetic intermediates and confirming the purity of the final product, ensuring that subsequent biological evaluations are conducted on reliable materials.

The potential applications of 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials with specialized functions. For example, researchers have explored its use in designing polymers with enhanced mechanical strength or biodegradability, highlighting its versatility beyond biological applications.

The future direction of research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. By refining its chemical structure through rational drug design or high-throughput screening approaches, scientists aim to develop derivatives that are more effective and better tolerated by patients. Additionally, investigating the compound's interactions with cellular components at a molecular level will provide deeper insights into its mechanisms of action and inform future development strategies.

In conclusion, 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-methylpentanoic acid represents a significant advancement in chemical biology and drug discovery. Its complex structure, coupled with promising preclinical data, positions it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make substantial contributions to both academic research and industrial development.